Cas no 217950-95-3 (1H-Benzimidazole,5,6,7-trifluoro-)

1H-Benzimidazole,5,6,7-trifluoro- structure
217950-95-3 structure
Product Name:1H-Benzimidazole,5,6,7-trifluoro-
CAS No:217950-95-3
MF:C7H3F3N2
MW:172.107331514359
CID:243449
Update Time:2024-01-26

1H-Benzimidazole,5,6,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5,6,7-trifluoro-
    • 1H-Benzimidazole,4,5,6-trifluoro- (9CI)
    • 1H-Benzimidazole,4,5,6-trifluoro-(9CI)
    • 1H-Benzimidazole, 5,6,7-trifluoro-
    • Inchi: 1S/C7H3F3N2/c8-3-1-4-7(12-2-11-4)6(10)5(3)9/h1-2H,(H,11,12)
    • InChI Key: LGKLSNFXVBFVQN-UHFFFAOYSA-N
    • SMILES: C1NC2=C(F)C(F)=C(F)C=C2N=1

Computed Properties

  • Exact Mass: 172.02489
  • Monoisotopic Mass: 172.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • PSA: 28.68
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